Cas no 626-04-0 (1,3-Benzenedithiol)

• Product Name: 1,3-Benzenedithiol
• CAS No: 626-04-0
• MF: C₆H₆S₂
• MW: 142.241838932037
• MDL: MFCD00004842
• CID: 82811
• PubChem ID: 24856310
• Update Time: 2025-04-18

1,3-Benzenedithiol Chemical and Physical Properties

Names and Identifiers

• benzene-1,3-dithiol
• 1,3-Benzenedithiol
• 1,3-Dimercaptobenzene~Dithioresorcinol
• 1,3-Dimercaptobenzene
• Dithioresorcinol
• Thioresorcinol
• ZWOASCVFHSYHOB-UHFFFAOYSA-N
• dithioresorcin
• 1,3-Benzedithiol
• KSC357G0J
• FCH1116773
• B4371
• ST51028411
• 626-04-0
• NS00042924
• AS-57008
• 1,3-Benzenedithiol, 95%
• T71141
• DTXSID301031564
• AKOS007930322
• 1,3-Benzenedithiol, 99%
• FT-0606544
• MFCD00004842
• SCHEMBL63173
• GEO-03897

• MDL： MFCD00004842
• Inchi： 1S/C6H6S2/c7-5-2-1-3-6(8)4-5/h1-4,7-8H
• InChI Key： ZWOASCVFHSYHOB-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1)S
• BRN： 1634412

Computed Properties

• Exact Mass: 141.99100
• Monoisotopic Mass: 141.991092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.2
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Yellow or white fused with a foul odor
• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 24-25 °C (lit.)
• Boiling Point: 128-129 °C/16 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6625
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 77.60000
• LogP: 2.26400
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water.

1,3-Benzenedithiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：9-13
• Hazardous Material Identification：
• PackingGroup：III
• Safety Term：S23;S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Material Chemicals High Polymer Materials